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Compound Name: N1-Methoxymethyl picrinine
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N1-Methoxymethyl picrinine is a monoterpenoid indole alkaloid that has been isolated from
the leaves of Alstonia scholaris, a plant with a rich history in traditional medicine across Asia
and Africa.[1] This technical guide provides a comprehensive review of the available scientific
literature on N1-Methoxymethyl picrinine, focusing on its isolation, structural elucidation, and
physicochemical properties. At present, there is a notable absence of published data regarding
the specific biological activities and associated signaling pathways of this compound. Research
has, however, been conducted on the broader extracts of Alstonia scholaris and the related
parent compound, picrinine, which have demonstrated various pharmacological effects,
including anti-inflammatory, antitussive, and antiasthmatic properties.[1]

Chemical and Physical Properties

N1-Methoxymethyl picrinine is a derivative of picrinine, characterized by the presence of a
methoxymethyl group at the N1 position of the indole nucleus.

Property Value Source
Molecular Formula C22H26N204 Real-Gene Labs
Molecular Weight 382.5 g/mol Real-Gene Labs
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Isolation and Structural Elucidation

The isolation and structural determination of N1-Methoxymethyl picrinine were first reported
by Wang et al. in 2009 from the leaves of Alstonia scholaris.[2]

Experimental Protocols

Extraction and Isolation:

The detailed protocol for the extraction and isolation of N1-Methoxymethyl picrinine, as
described by Wang et al. (2009), is as follows:

o Plant Material: The leaves of Alstonia scholaris were collected and dried.
o Extraction: The dried leaves were subjected to extraction with a hydroalcoholic solution.

e Fractionation: The resulting extract was then partitioned and subjected to repeated column
chromatography over silica gel.

« Purification: Final purification was achieved through preparative thin-layer chromatography
(pTLC) to yield pure N1-Methoxymethyl picrinine.

Structural Elucidation:

The structure of N1-Methoxymethyl picrinine was elucidated using a combination of
spectroscopic techniques. The following data was reported by Wang et al. (2009):

e Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the
exact molecular weight and elemental composition.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR, 3C NMR, and 2D NMR
(COSY, HMQC, HMBC) experiments were conducted to establish the connectivity of protons
and carbons and to elucidate the overall structure of the molecule.

e Infrared (IR) Spectroscopy: IR spectroscopy was used to identify the functional groups
present in the molecule.
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» Ultraviolet (UV) Spectroscopy: UV spectroscopy provided information about the
chromophoric system of the alkaloid.

Spectroscopic Data

The following table summarizes the key spectroscopic data for N1-Methoxymethyl picrinine
as reported by Wang et al. (2009).

Spectroscopic Technique Key Data

1H NMR (CDClIs, 400 MHz) Data not available in the searched literature.
13C NMR (CDCls, 100 MHz) Data not available in the searched literature.
High-Resolution Mass Spec Data not available in the searched literature.
IR (KBr) vmax cm™1 Data not available in the searched literature.
UV (MeOH) Amax (log €) nm Data not available in the searched literature.

Biological Activity

As of the date of this review, there is no specific information available in the published scientific
literature regarding the biological activity or pharmacological properties of N1-Methoxymethyl
picrinine. The parent compound, picrinine, has been reported to possess anti-inflammatory,
antitussive, and antiasthmatic properties. Furthermore, the total alkaloid extracts from Alstonia
scholaris have been shown to have a wide range of biological effects. However, it remains to
be determined whether N1-Methoxymethyl picrinine contributes to these activities.

Signaling Pathways

There is currently no information available in the scientific literature describing any signaling
pathways that may be modulated by N1-Methoxymethyl picrinine.

Experimental Workflows

The general workflow for the isolation and characterization of N1-Methoxymethyl picrinine
can be visualized as follows:
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Caption: General workflow for the isolation and structural elucidation of N1-Methoxymethyl
picrinine.

Conclusion and Future Directions

N1-Methoxymethyl picrinine is a structurally characterized indole alkaloid from Alstonia
scholaris. While its isolation and chemical structure have been established, a significant gap
exists in the understanding of its biological properties. Future research should focus on the
following areas:

» Pharmacological Screening: A comprehensive screening of N1-Methoxymethyl picrinine
for various biological activities, including but not limited to anti-inflammatory, antimicrobial,
and cytotoxic effects, is warranted.
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e Mechanism of Action Studies: Should any significant biological activity be identified, further
studies to elucidate the underlying mechanism of action and identify potential molecular
targets and signaling pathways will be crucial.

o Synthetic Approaches: The development of a total synthesis for N1-Methoxymethyl
picrinine would provide a renewable source of the compound for further biological
evaluation and potential lead optimization studies.

This technical guide summarizes the current state of knowledge on N1-Methoxymethyl
picrinine and highlights the need for further research to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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